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Compound of Interest

Compound Name: DAD dichloride

Cat. No.: B11932392 Get Quote

Disclaimer: The term "DAD dichloride" is not a standard chemical identifier. This guide

provides essential safety and logistical information for handling hazardous dichlorinated

compounds, drawing on safety data for substances such as Dichloromethane and Ethylene

Dichloride. Always refer to the specific Safety Data Sheet (SDS) for the exact chemical you are

handling.

This document provides procedural guidance to ensure the safe handling, storage, and

disposal of dichlorinated compounds in a laboratory setting.

Hazard Summary
Dichlorinated compounds are often hazardous and require careful handling. The primary risks

associated with these chemicals are summarized below.
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Hazard Classification Description

Acute Toxicity Harmful if swallowed and toxic if inhaled.[1]

Skin Corrosion/Irritation Causes skin irritation.[1][2]

Serious Eye Damage/Irritation Causes serious eye irritation.[1][2]

Carcinogenicity May cause cancer.[1][2]

Flammability
Can be highly flammable as a liquid and vapor.

[1]

Specific Target Organ Toxicity

May cause respiratory irritation, drowsiness, or

dizziness.[1][2] May cause damage to organs

through prolonged or repeated exposure,

affecting the liver, kidneys, and blood.[2]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to minimize exposure to

dichlorinated compounds. The level of protection may vary based on the specific compound

and the nature of the experiment.

Recommended PPE:

Respiratory Protection: A NIOSH/MSHA-approved supplied-air respirator is necessary when

handling concentrated products, in case of a spill, or when ventilation is inadequate.[3] For

operations where vapors or aerosols may be generated, respiratory protection is required.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential to

protect the hands from hazardous chemicals.[4][5][6]

Eye and Face Protection: Tightly sealing safety goggles and a face shield are required to

protect against splashes.[4][7] Standard safety glasses are not sufficient.

Body Protection: A flame-retardant and antistatic protective lab coat or apron should be

worn.[4] For tasks with a higher risk of splashing, a full-body suit may be necessary.[4]
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Footwear: Chemical-resistant, steel-toed boots or shoes should be worn.[8]

Safe Handling and Storage Protocol
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[2][7]

Do not eat, drink, or smoke in areas where these chemicals are handled or stored.[9]

Wash hands and any exposed skin thoroughly after handling.[2][9]

Ground and bond containers when transferring material to prevent static discharge.[1][3]

Use non-sparking tools and explosion-proof equipment.[3][7]

Storage:

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[2]

Keep containers tightly closed and store in a designated corrosives or flammables area.[2][9]

Store away from incompatible materials such as strong oxidizing agents, strong acids,

bases, and amines.[2][9]

Experimental Workflow: Safe Handling of
Dichlorinated Compounds
Caption: Workflow for the safe handling of dichlorinated compounds.

Emergency Procedures
Immediate and appropriate action during an emergency is crucial to minimizing harm.

First Aid Measures:
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Inhalation: Remove the individual to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[2][10]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[2][10] Remove contaminated clothing and wash it before reuse.[9][10] If irritation

persists, seek medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[9][10] Remove contact lenses if present and easy to do.[9] Seek

immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water

afterward.[2] Seek immediate medical attention.[7]

Spill Response:

Evacuate all non-essential personnel from the spill area.[3][10]

Remove all sources of ignition.[3][10]

Ensure adequate ventilation, using explosion-proof equipment if necessary.[10]

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material such as dry sand or earth.[3]

Collect the absorbed material into a suitable, closed container for disposal.[3]

Clean the contaminated surface thoroughly.[3]

Do not allow the spill to enter drains or waterways.[1]

Emergency Spill Response Workflow
Caption: Step-by-step emergency response for a chemical spill.

Disposal Plan
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All waste containing dichlorinated compounds must be treated as hazardous waste.

Dispose of contents and containers in accordance with local, provincial, and federal

regulations at an approved waste disposal plant.[2][3][9]

Do not reuse empty containers for any purpose.[3]

Contaminated materials such as absorbents and PPE must also be disposed of as

hazardous waste.[11]

Quantitative Data
The following tables provide physical and chemical properties for Dichloromethane and

Ethylene Dichloride as representative examples of dichlorinated compounds.

Physical and Chemical Properties of Dichloromethane

Property Value

Physical State Liquid

Appearance Colorless

Odor Sweet

Melting Point -97 °C / -142.6 °F

Boiling Point 39 °C / 102.2 °F

Vapor Pressure 350 mbar @ 20°C

Specific Gravity 1.33

Source: Fisher Scientific SDS[2]

Physical and Chemical Properties of Ethylene Dichloride
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Property Value

Melting Point -35 °C / -31 °F

Boiling Point 83 °C / 181 °F

Density 1.256 g/mL @ 25 °C

Source: Sigma-Aldrich SDS

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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